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Compound of Interest

Compound Name: Z-L-Tyrosine dcha

Cat. No.: B12343537

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical properties, structure,
and relevant experimental protocols for Z-L-Tyrosine dicyclohexylamine salt (Z-L-Tyrosine
dcha). This compound, a salt of the N-terminally protected amino acid Z-L-Tyrosine and
dicyclohexylamine, is a valuable building block in peptide synthesis and other areas of
medicinal chemistry.

Core Chemical Properties and Structure

Z-L-Tyrosine dcha, systematically named N-(Benzyloxycarbonyl)-L-tyrosine
dicyclohexylammonium salt, is a white crystalline powder. The formation of the
dicyclohexylamine salt enhances the stability and improves the handling characteristics of the
parent Z-L-Tyrosine molecule, which can be advantageous in synthetic applications.

Chemical Structure

The structure of Z-L-Tyrosine dcha consists of two components: the Z-L-Tyrosine anion and
the dicyclohexylammonium cation. In Z-L-Tyrosine, the amino group of the L-tyrosine is
protected by a benzyloxycarbonyl (Z or Cbz) group. This protecting group is crucial in peptide
synthesis to prevent unwanted side reactions at the N-terminus during peptide bond formation.
The dicyclohexylamine forms an ammonium salt with the carboxylic acid moiety of the Z-L-
Tyrosine.
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Caption: Chemical structure of Z-L-Tyrosine dcha.

Physicochemical Data

While specific experimental data for Z-L-Tyrosine dcha is not consistently available across the
literature, the following table summarizes its key identifiers and the properties of its parent
molecule, N-Cbz-L-Tyrosine, for reference.

Property Value Reference

N-CARBOBENZOXY-L-

TYROSINE

DICYCLOHEXYLAMINE SALT,
Synonyms [1]

Z-Tyr-OH-DCHA, N-

Benzyloxycarbonyl-L-Tyrosine

Dicyclohexylammonium Salt

CAS Number 7278-35-5 [2]
Molecular Formula C29H40N205 [1]
Molecular Weight 496.64 g/mol [1]
) General observation from

Appearance White powder )

suppliers
Melting Point of N-Cbz-L- )

101-104 °C Not available for the DCHA salt

Tyrosine

Solubility of the DCHA salt is
N ) Soluble in methanol, ethanol, expected to be good in organic
Solubility of N-Cbz-L-Tyrosine _ _
ethyl acetate solvents like dichloromethane

and ethyl acetate.

Experimental Protocols

The following sections detail generalized experimental procedures relevant to the synthesis
and use of Z-L-Tyrosine dcha.

Synthesis of Z-L-Tyrosine Dicyclohexylamine Salt
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The formation of a dicyclohexylamine salt is a common method for the purification and
stabilization of N-protected amino acids.

Methodology:

o Dissolution: Dissolve N-Cbz-L-Tyrosine in a suitable organic solvent such as ethyl acetate or
diethyl ether.

» Addition of Dicyclohexylamine: To the stirred solution, add one equivalent of
dicyclohexylamine dropwise at room temperature.

» Precipitation: The dicyclohexylamine salt will typically precipitate out of the solution upon
addition. The mixture may be cooled to enhance precipitation.

 Isolation: The precipitated salt is collected by filtration.

e Washing and Drying: The collected solid is washed with the solvent used for the reaction to
remove any unreacted starting materials and then dried under vacuum to yield the final
product.

Synthesis of Z-L-Tyrosine dcha

Dissolve N-Cbz-L-Tyrosine Add 1 eq. Dicyclohexylamine Precipitation of the salt Filter the solid Wash with solvent
in organic solvent and dry under vacuum

Click to download full resolution via product page

Caption: General workflow for the synthesis of Z-L-Tyrosine dcha.

Liberation of the Free Acid from the Dicyclohexylamine
Salt

For use in peptide synthesis, the free N-Cbz-L-Tyrosine must often be liberated from its
dicyclohexylamine salt.

Methodology:
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Suspension: Suspend the Z-L-Tyrosine dcha salt in a suitable organic solvent (e.g., ethyl
acetate).

Acidification: Add an aqueous solution of an acid, such as 10% citric acid or dilute
hydrochloric acid, and stir the biphasic mixture vigorously. The dicyclohexylamine will be
protonated and move into the aqueous phase, leaving the free N-Cbz-L-Tyrosine in the
organic phase.

Phase Separation: Separate the organic layer from the aqueous layer.
Washing: Wash the organic layer with water and then with brine.

Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g.,
Na2S04 or MgSO04), filter, and evaporate the solvent under reduced pressure to obtain the
free N-Cbz-L-Tyrosine.
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Liberation of Free N-Cbz-L-Tyrosine

Suspend Z-L-Tyrosine dcha
in organic solvent

Add aqueous acid
(e.g., 10% Citric Acid)

Separate organic and
aqueous layers
Wash organic layer

with water and brine
Dry organic layer
(e.g., Na2S04)

y

(Evaporate solveng
Free N-Cbz-L-Tyrosine
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Caption: Workflow for liberating the free acid from its dcha salt.

Signaling Pathways and Biological Relevance
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Currently, there is no specific literature that describes a direct role for Z-L-Tyrosine dcha in
biological signaling pathways. Its primary utility is as a protected amino acid derivative for
chemical synthesis, particularly in the field of peptide synthesis.

The parent molecule, L-tyrosine, is a crucial amino acid involved in numerous biological
processes. It serves as a precursor for the synthesis of important neurotransmitters such as
dopamine, norepinephrine, and epinephrine. Furthermore, L-tyrosine is a key component of
many proteins and can be post-translationally modified (e.g., phosphorylation), which is a
fundamental mechanism in signal transduction cascades. The study of synthetic peptides
containing tyrosine and its analogs is therefore of great interest in understanding and
modulating these biological pathways.

Conclusion

Z-L-Tyrosine dicyclohexylamine salt is a stable and convenient form of N-terminally protected
L-tyrosine, facilitating its use in organic and medicinal chemistry. While detailed, experimentally
determined physicochemical data for this specific salt is sparse in publicly available literature,
its chemical identity is well-established. The generalized protocols provided herein offer a solid
foundation for its synthesis and manipulation in a laboratory setting. Its value lies in its role as a
key building block for the synthesis of peptides and other complex molecules, which in turn are
instrumental in the study of a wide array of biological signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12343537#z-I-tyrosine-dcha-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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